molecular formula C10H13Cl2N B13264679 2-(2,6-Dichlorophenyl)-2-methylpropan-1-amine

2-(2,6-Dichlorophenyl)-2-methylpropan-1-amine

Cat. No.: B13264679
M. Wt: 218.12 g/mol
InChI Key: IELPHKNECATTMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2,6-Dichlorophenyl)-2-methylpropan-1-amine (CAS 959140-07-9) is a tertiary amine with the molecular formula C₁₀H₁₃Cl₂N (free base) or C₁₀H₁₄Cl₃N in its hydrochloride salt form . The compound features a 2,6-dichlorophenyl group attached to a 2-methylpropane backbone, with an amine group at the primary carbon. Its molecular weight is 254.59 g/mol (hydrochloride), and it is typically stored as a room-temperature-stable powder .

Properties

Molecular Formula

C10H13Cl2N

Molecular Weight

218.12 g/mol

IUPAC Name

2-(2,6-dichlorophenyl)-2-methylpropan-1-amine

InChI

InChI=1S/C10H13Cl2N/c1-10(2,6-13)9-7(11)4-3-5-8(9)12/h3-5H,6,13H2,1-2H3

InChI Key

IELPHKNECATTMW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CN)C1=C(C=CC=C1Cl)Cl

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,6-Dichlorophenyl)-2-methylpropan-1-amine typically involves the reaction of 2,6-dichlorobenzyl chloride with isobutylamine under controlled conditions. The reaction is carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to reflux to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

On an industrial scale, the production of 2-(2,6-Dichlorophenyl)-2-methylpropan-1-amine involves similar synthetic routes but with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and advanced purification techniques, such as distillation and crystallization, ensures the efficient production of the compound on a large scale.

Chemical Reactions Analysis

Types of Reactions

2-(2,6-Dichlorophenyl)-2-methylpropan-1-amine undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert the compound into its corresponding amine derivatives.

    Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atoms are replaced by other nucleophiles, such as hydroxyl or alkoxy groups.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in acidic or basic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

    Substitution: Sodium hydroxide or other strong bases in aqueous or organic solvents.

Major Products Formed

    Oxidation: Formation of ketones or carboxylic acids.

    Reduction: Formation of amine derivatives.

    Substitution: Formation of hydroxyl or alkoxy derivatives.

Scientific Research Applications

2-(2,6-Dichlorophenyl)-2-methylpropan-1-amine, particularly in its hydrochloride form, is a chemical compound with diverse applications in scientific research, spanning chemistry, biology, medicine, and industry. Its primary biological activity is linked to how it interacts with neurotransmitter systems, especially dopamine and norepinephrine pathways, exhibiting stimulant properties similar to other phenethylamines.

Scientific Research Applications

2-(2,6-Dichlorophenyl)-2-methylpropan-1-amine hydrochloride is used in scientific research for a variety of applications:

  • Chemistry As a reagent in organic synthesis and as an intermediate in the preparation of other chemical compounds.
  • Biology For its potential biological activities, such as antimicrobial and antiviral properties.
  • Medicine For its potential therapeutic effects, particularly in the treatment of certain neurological disorders.
  • Industry In the production of pharmaceuticals, agrochemicals, and other specialty chemicals.

Pharmacological Studies

Research indicates that this compound may modulate various receptors in the central nervous system. Its potential therapeutic implications include:

  • Mood Enhancement By influencing dopamine and norepinephrine levels, it may alleviate symptoms of depression.
  • Cognitive Function Its stimulant properties could enhance focus and cognitive performance.

Neuropharmacological Effects

A study involving animal models demonstrated that administration of this compound led to increased locomotor activity, indicative of stimulant effects. The compound was administered via both oral and intraperitoneal routes, with significant differences noted in pharmacokinetic profiles:

Administration RouteDose (mg/kg)C_max (ng/mL)T_max (h)AUC (ng/mL*h)
Oral10330.505700
Intraperitoneal108300.2566,000

These findings suggest that the route of administration significantly affects the bioavailability and efficacy of the compound.

Therapeutic Potential in Neurological Disorders

Further investigations into the therapeutic potential of this compound have focused on its application in treating neurological disorders. In a rodent model for ADHD, behavioral assessments indicated that treatment with this compound resulted in improved attention and reduced hyperactivity compared to control groups.

Mechanism of Action

The mechanism of action of 2-(2,6-Dichlorophenyl)-2-methylpropan-1-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in metabolic pathways, thereby altering cellular processes and exerting its effects.

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Position Variations

2-(3,4-Dichlorophenyl)-2-methylpropan-1-amine
  • Molecular Formula : C₁₀H₁₃Cl₂N (identical to the target compound’s free base) .
  • Key Difference : Chlorine atoms are positioned at the 3,4 -positions on the phenyl ring instead of 2,5.
  • Steric Effects: The meta-chlorine positions may reduce steric hindrance around the amine group, enhancing accessibility for intermolecular interactions.
2-(2,6-Dichlorophenyl)propan-1-amine
  • Molecular Formula : C₉H₁₁Cl₂N .
  • Key Difference : Lacks the 2-methyl group on the propane backbone.
  • Impact: Lipophilicity: The absence of the methyl group reduces lipophilicity (logP estimated to decrease by ~0.5–1.0 units), affecting membrane permeability and bioavailability .

Functional Group Modifications

Sulfur-Substituted Analogues
  • Example : 3-[(2,6-Dimethylphenyl)thio]-2-methylpropan-1-amine .
  • Key Difference : Oxygen or sulfur replaces the amine’s carbon linkage.
  • Metabolic Stability: Thioether bonds may resist oxidative degradation compared to ethers or amines.
Chlorinated Aryloxy Derivatives
  • Example: 3-(4-Chloro-2,6-dimethylphenoxy)-2-methylpropan-1-amine .
  • Key Difference: A phenoxy group replaces the phenylamine moiety.
  • Impact: Hydrogen Bonding: The ether oxygen introduces hydrogen-bonding capability, altering solubility and target engagement.

Physicochemical and Pharmacological Profiles

Compound Molecular Formula Molecular Weight (g/mol) Cl Positions Key Structural Features Notable Properties
Target Compound (Hydrochloride) C₁₀H₁₄Cl₃N 254.59 2,6 Tertiary amine, methyl backbone High lipophilicity, salt stability
3,4-Dichloro Isomer C₁₀H₁₃Cl₂N 224.10 (free base) 3,4 Asymmetric Cl substitution Enhanced electronic asymmetry
Non-Methyl Analogue C₉H₁₁Cl₂N 204.10 2,6 Simplified propane backbone Reduced steric bulk
Sulfur-Substituted Analogue C₁₁H₁₅NSCl₂ 264.21 2,6 Thioether linkage Increased metabolic stability

Biological Activity

2-(2,6-Dichlorophenyl)-2-methylpropan-1-amine, also known as a secondary amine with significant biological activity, has garnered attention for its potential effects on neurotransmitter systems, particularly dopamine and norepinephrine pathways. This compound is of interest in pharmacological studies related to mood and cognitive functions, as well as its antimicrobial and antiviral properties.

Chemical Structure and Properties

The molecular formula of 2-(2,6-Dichlorophenyl)-2-methylpropan-1-amine is C11H16Cl2N, with a molecular weight of approximately 254.58 g/mol. The presence of the dichlorophenyl group significantly influences its chemical reactivity and biological activity.

The mechanism of action involves interaction with various receptors in the central nervous system. The compound's amine functional group allows it to participate in numerous reactions, which are crucial for synthesizing derivatives or modifying the compound for specific applications. It is hypothesized that the compound may modulate cell signaling pathways, gene expression, and cellular metabolism through binding interactions with biomolecules.

Neurotransmitter Interaction

Research indicates that 2-(2,6-Dichlorophenyl)-2-methylpropan-1-amine may exhibit stimulant properties akin to other phenethylamines. Its effects on dopamine and norepinephrine receptors suggest potential implications for treating conditions such as depression and attention deficit hyperactivity disorder (ADHD) .

Antimicrobial Properties

In addition to its neurological effects, the compound has been studied for its antimicrobial properties. It has shown activity against various bacterial strains, including Staphylococcus aureus and Enterococcus faecalis. This suggests potential applications in treating infections caused by resistant bacteria .

Case Studies

  • Pharmacokinetic Studies : Animal models have been utilized to assess the pharmacokinetics of 2-(2,6-Dichlorophenyl)-2-methylpropan-1-amine. For instance, studies on NMRI mice have indicated that oral administration results in poor exposure due to first-pass metabolism. The compound's efficacy was evaluated based on its ability to reach therapeutic concentrations in vivo .
    RouteDose (mg/kg)C max (ng/mL)T max (h)AUC (ng/mL h)
    Oral10330.505700
    Intraperitoneal108300.2566,000
  • Efficacy Studies : In a study involving NMRI mice treated with the compound at varying doses, significant variations in efficacy were observed based on the route of administration and metabolic profiles .

Future Directions

Further research is necessary to elucidate the full pharmacological profile and safety of 2-(2,6-Dichlorophenyl)-2-methylpropan-1-amine. Investigating its metabolic pathways could provide insight into how it interacts with specific enzymes or cofactors and affects metabolic flux or metabolite levels.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.